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Compound of Interest

Compound Name: Deuruxolitinib

Cat. No.: B3181904 Get Quote

Introduction

Deuruxolitinib (formerly CTP-543) is a deuterated form of ruxolitinib, an orally available

inhibitor of Janus kinase 1 (JAK1) and Janus kinase 2 (JAK2).[1][2][3] The JAK-STAT signaling

pathway is a critical regulator of hematopoiesis and immune function.[1] Dysregulation of this

pathway is implicated in autoimmune disorders such as alopecia areata, an autoimmune

condition that causes hair loss.[1][4] Deuruxolitinib modulates the immune response by

blocking the phosphorylation and activation of STAT proteins, thereby interrupting the signaling

cascade that leads to inflammation around hair follicles.[5] These application notes provide

detailed protocols for the preparation and storage of Deuruxolitinib stock solutions for

research use.

Data Summary

The following tables summarize the key quantitative data for Deuruxolitinib.

Table 1: Physicochemical Properties of Deuruxolitinib

Property Value Source

CAS Number 1513883-39-0 [2]

Molecular Formula C₁₇H₁₀D₈N₆ [2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3181904?utm_src=pdf-interest
https://www.benchchem.com/product/b3181904?utm_src=pdf-body
https://go.drugbank.com/drugs/DB18847
https://www.glpbio.com/deuruxolitinib.html
https://www.medchemexpress.com/deuterated-ruxolitinib.html
https://go.drugbank.com/drugs/DB18847
https://go.drugbank.com/drugs/DB18847
https://www.ncbi.nlm.nih.gov/books/NBK609110/
https://www.benchchem.com/product/b3181904?utm_src=pdf-body
https://www.leqselvihcp.com/science
https://www.benchchem.com/product/b3181904?utm_src=pdf-body
https://www.benchchem.com/product/b3181904?utm_src=pdf-body
https://www.benchchem.com/product/b3181904?utm_src=pdf-body
https://www.glpbio.com/deuruxolitinib.html
https://www.glpbio.com/deuruxolitinib.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3181904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


| Molecular Weight | 314.41 g/mol |[6] |

Table 2: Solubility of Deuruxolitinib

Solvent Solubility Notes Source

DMSO
≥ 116.67 mg/mL (≥
371.08 mM)

May require
ultrasonic
assistance for
complete
dissolution.

[6]

DMSO
≥ 125 mg/mL (≥

397.57 mM)
[2]

| Aqueous Media | High solubility at low pH. At least 0.12 mg/mL across physiological pH (1.0 to

6.8). | Data from FDA filings for the oral tablet formulation. |[7] |

Table 3: Recommended Storage Conditions

Format Temperature Duration Source

Solid Powder -20°C 3 years [6]

In Solvent (DMSO) -80°C 6 months [3][6]

| In Solvent (DMSO) | -20°C | 1 month |[3][6] |
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Experimental Protocols
Protocol 1: Preparation of a High-Concentration Deuruxolitinib Stock Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution of Deuruxolitinib in

Dimethyl Sulfoxide (DMSO).

Materials:

Deuruxolitinib powder (CAS: 1513883-39-0)

Anhydrous/molecular biology grade DMSO

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Pipettes and sterile, filter-barrier pipette tips

Vortex mixer

(Optional) Ultrasonic water bath

(Optional) Sterile 0.22 µm syringe filter (PTFE for organic solvents)

Procedure:

Pre-analysis Calculation:

Determine the required mass of Deuruxolitinib using the formula: Mass (mg) = Desired

Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

Example for 1 mL of a 100 mM (0.1 M) stock: Mass (mg) = 0.1 mol/L x 0.001 L x 314.41

g/mol x 1000 = 31.44 mg

Weighing:

Under a chemical fume hood, carefully weigh the calculated amount of Deuruxolitinib
powder into a suitable sterile tube.
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Solubilization:

Add the calculated volume of anhydrous DMSO to the tube containing the Deuruxolitinib
powder.

Cap the tube tightly and vortex thoroughly for 2-3 minutes until the powder is completely

dissolved.

If dissolution is difficult, place the tube in an ultrasonic water bath for 5-10 minute intervals

until the solution is clear.[6]

Sterilization (Optional):

For cell culture applications requiring stringent sterility, filter the stock solution through a

0.22 µm PTFE syringe filter into a new sterile tube. This step may result in minor volume

loss.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile cryovials.[3]

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[3][6]

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

This protocol describes the serial dilution of the high-concentration DMSO stock solution to

create working solutions for treating cells in culture.

Materials:

100 mM Deuruxolitinib stock solution in DMSO

Sterile cell culture medium appropriate for your cell line
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Sterile microcentrifuge tubes

Pipettes and sterile, filter-barrier pipette tips

Procedure:

Thawing:

Remove one aliquot of the 100 mM Deuruxolitinib stock solution from the -80°C freezer

and thaw it at room temperature.

Intermediate Dilution:

Perform an intermediate dilution of the stock solution in sterile cell culture medium. This

helps ensure accurate pipetting for the final concentrations.

Example: To make a 1 mM intermediate solution, dilute the 100 mM stock 1:100 (e.g., 2 µL

of 100 mM stock + 198 µL of culture medium).

Final Dilution:

Add the appropriate volume of the intermediate solution to your cell culture plates to

achieve the desired final concentration.

Example: To achieve a final concentration of 1 µM in a well containing 1 mL of medium,

add 1 µL of the 1 mM intermediate solution.

Solvent Control:

It is critical to include a vehicle control in your experiments. This control should contain the

same final concentration of DMSO as the wells treated with Deuruxolitinib. Typically, the

final DMSO concentration should be kept below 0.1% to minimize solvent-induced

cytotoxicity.

Safety Precautions:

Deuruxolitinib is a potent bioactive compound. Standard laboratory personal protective

equipment (PPE), including a lab coat, safety glasses, and gloves, should be worn at all
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times.

All handling of the dry powder and concentrated DMSO stock solutions should be performed

in a chemical fume hood.

Consult the Safety Data Sheet (SDS) for Deuruxolitinib for complete safety and handling

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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